Cas no 61244-35-7 (1,3,6-Cyclononatriene, 5,9,9-trimethyl-)

• Product Name: 1,3,6-Cyclononatriene, 5,9,9-trimethyl-
• CAS No: 61244-35-7
• MF: C₁₂H₁₈
• MW: 162.271323680878
• CID: 487247
• PubChem ID: 71397845
• Update Time: 2025-04-19

1,3,6-Cyclononatriene, 5,9,9-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,6-Cyclononatriene, 5,9,9-trimethyl-
• 5,9,9-trimethylcyclonona-1,3,6-triene
• 61244-35-7
• DTXSID70819308

• Inchi： 1S/C12H18/c1-11-7-4-5-9-12(2,3)10-6-8-11/h4-9,11H,10H2,1-3H3
• InChI Key： RKDVUKLZLKMNKM-UHFFFAOYSA-N
• SMILES： C1(C=CC=CC(C)C=CC1)(C)C

Computed Properties

• Exact Mass: 162.14094
• Monoisotopic Mass: 162.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0